Cas no 185547-51-7 (Fmoc-l-glu-pna)

• Product Name: Fmoc-l-glu-pna
• CAS No: 185547-51-7
• MF: C₂₆H₂₃N₃O₇
• MW: 489.476726770401
• MDL: MFCD04112655
• CID: 114588
• PubChem ID: 2756063
• Update Time: 2025-11-01

Fmoc-l-glu-pna Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-[(4-nitrophenyl)amino]-5-oxo-,(4S)-
• (4S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-(4-nitroanilino)-5-oxopentanoic acid
• Fmoc-L-Glu-pNA
• Pentanoic acid,4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-[(4-nitrophenyl)amino]-5-oxo-,(4S...
• Fmoc-Glu-pNA
• 185547-51-7
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-glutamyl p-nitroanilid
• MFCD04112655
• AKOS027250933
• (4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-nitrophenyl)carbamoyl]butanoic acid
• AT19202
• DTXSID70373218
• Fmoc-l-glu-pna

• MDL： MFCD04112655
• Inchi： 1S/C26H23N3O7/c30-24(31)14-13-23(25(32)27-16-9-11-17(12-10-16)29(34)35)28-26(33)36-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23H,13-15H2,(H,27,32)(H,28,33)(H,30,31)/t23-/m0/s1
• InChI Key： AVFZOZWSEAFFGO-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 489.15400
• Monoisotopic Mass: 489.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 150.55000
• LogP: 5.29250

Fmoc-l-glu-pna Security Information

• Storage Condition：Store at 0-5 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-l-glu-pna

Professional Introduction to Fmoc-l-glu-pna (CAS No. 185547-51-7)

Fmoc-l-glu-pna (N-(Fmoc)-l-glutamoyl-p-nitroanilide) is a critically important compound in the field of solid-phase peptide synthesis (SPPS), playing a pivotal role in the synthesis of peptides and proteins. This compound, identified by its CAS number CAS No. 185547-51-7, is widely utilized in the pharmaceutical and biotechnology industries due to its unique chemical properties and versatility in peptide coupling reactions.

The structure of Fmoc-l-glu-pna consists of a protected amino acid derivative, where the Fmoc (fluorenylmethyloxycarbonyl) group serves as an amino acid protecting group, and l-glutamic acid is linked to a p-nitroaniline moiety. This configuration makes it an excellent intermediate for constructing complex peptide sequences, particularly in applications requiring high purity and yield.

In recent years, advancements in peptide chemistry have highlighted the significance of Fmoc-l-glu-pna in various research areas. For instance, studies have demonstrated its utility in the development of novel antibody-drug conjugates (ADCs), where precise peptide modifications are essential for targeted drug delivery. The compound's stability under various reaction conditions and its compatibility with multiple coupling reagents make it a preferred choice for researchers aiming to optimize peptide synthesis protocols.

The use of Fmoc-l-glu-pna has also been explored in the creation of peptide-based therapeutics. Recent research has shown that this compound can be employed to synthesize peptides with specific biological activities, such as those targeting cancer cell proliferation or inflammation pathways. The ability to modify peptide sequences using Fmoc-l-glu-pna allows for the fine-tuning of these therapeutic agents, enhancing their efficacy and reducing potential side effects.

Fmoc-l-glu-pna into automated peptide synthesis platforms has significantly improved the efficiency of large-scale peptide production. Automation enables researchers to achieve higher reproducibility and consistency in peptide synthesis, which is crucial for industrial applications. The compound's compatibility with commercially available synthesizers has made it a cornerstone in modern peptide manufacturing processes.

The chemical properties of Fmoc-l-glu-pna, particularly its reactivity and stability, have been extensively studied to optimize its use in various synthetic pathways. Researchers have developed innovative methodologies to enhance the coupling efficiency between protected amino acids, leveraging the unique characteristics of this compound. These advancements have not only improved the yield of peptide syntheses but also reduced the occurrence of side reactions, ensuring higher quality outputs.

Fmoc-l-glu-pna (CAS No. 185547-51-7) in contemporary chemical and pharmaceutical research cannot be overstated. Its role in facilitating high-quality peptide synthesis has opened new avenues for drug development and biomolecular research. As the field continues to evolve, the versatility and reliability of this compound will undoubtedly remain a cornerstone in synthetic chemistry applications.